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Compound of Interest

Compound Name: 1-Nonylimidazole

CAS No.: 53657-08-2

Cat. No.: B1210700

Get Quote

In the vast landscape of chemical compounds, certain molecules distinguish themselves not by

a single, remarkable property, but by a versatile and tunable chemical architecture. 1-
Nonylimidazole is a prime example of such a platform molecule. Characterized by a polar,

aromatic imidazole head and a nonpolar, nine-carbon alkyl tail, its inherent amphiphilic nature

is the foundation for a diverse and growing range of applications in advanced materials.[1] This

guide moves beyond a simple cataloging of uses; it aims to provide researchers, scientists, and

development professionals with a foundational understanding of why 1-Nonylimidazole is

selected for specific applications and how its unique structure is leveraged to achieve desired

material properties. We will explore its role from the molecular level—examining its synthesis

and electronic properties—to its macroscopic impact in fields such as corrosion prevention,

polymer engineering, and tribology.

Foundational Profile of 1-Nonylimidazole
A thorough understanding of a material's potential begins with its fundamental characteristics.

1-Nonylimidazole, with the chemical formula C₁₂H₂₂N₂ and a molecular weight of 194.32

g/mol , is a substituted imidazole derivative where a nonyl group is attached to a nitrogen atom

of the imidazole ring.[1] This structure is the key to its utility.
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The Imidazole Head: This five-membered aromatic heterocycle contains two nitrogen atoms.

One is a pyridine-like nitrogen with a lone pair of electrons in an sp² hybrid orbital, making it

a good ligand and proton acceptor (base). The other is a pyrrole-like nitrogen. This

arrangement provides sites for hydrogen bonding, coordination with metal ions, and catalytic

activity.[2]

The Nonyl Tail: This C₉H₁₉ alkyl chain is hydrophobic and nonpolar. It imparts solubility in

organic solvents and creates steric hindrance, which can be used to control reaction rates

and intermolecular interactions.[1] Its length is significant enough to create a substantial

hydrophobic barrier in applications like corrosion inhibition and lubrication.

This dual character results in an amphiphilic molecule with limited water solubility but good

solubility in many organic solvents.[1]

Synthesis Pathway: From Precursors to Product
The industrial synthesis of 1-alkylimidazoles, including 1-Nonylimidazole, is typically achieved

through one of two primary routes:

Direct N-Alkylation of Imidazole: This is the most common laboratory and industrial method.

Imidazole is first deprotonated with a base (like sodium hydride or sodium hydroxide) to form

an imidazolide salt. This salt then acts as a nucleophile, reacting with an alkyl halide (in this

case, 1-bromononane or 1-chlorononane) via an Sɴ2 reaction to form the 1-Nonylimidazole
product.[3][4]

Radziszewski-Type Synthesis: An alternative route involves a one-pot reaction of glyoxal,

formaldehyde, ammonia, and a primary amine (nonylamine).[5][6] This method builds the

imidazole ring from acyclic precursors.

Diagram: Molecular Structure of 1-Nonylimidazole
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Figure 1: 1-Nonylimidazole Structure
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Caption: Chemical structure highlighting the imidazole ring and nonyl chain.

Application Focus: Corrosion Inhibition
One of the most significant applications for 1-Nonylimidazole is as a corrosion inhibitor,

particularly for carbon steel in acidic environments.[7][8] The efficacy of imidazole derivatives

stems from their ability to adsorb onto the metal surface, forming a protective barrier that

isolates the metal from the corrosive medium.[9][10]

Mechanism of Protection: A Multi-Faceted Adsorption
The protective action is not merely a physical barrier; it involves complex chemical and physical

adsorption processes.

Chemisorption: The nitrogen atoms in the imidazole ring possess lone pairs of electrons, and

the aromatic ring has a delocalized π-electron system. These electrons can be shared with

the vacant d-orbitals of iron atoms on the steel surface, forming coordinate covalent bonds.

[11] This strong interaction is the primary anchor for the inhibitor molecule.

Physisorption: The protonated imidazole ring (in acidic media) can be electrostatically

attracted to the metal surface, which is negatively charged due to the adsorption of anions

from the acid (e.g., Cl⁻).
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Hydrophobic Barrier: Once adsorbed, the long, nonpolar nonyl chains orient themselves

away from the metal surface, creating a dense hydrophobic layer. This layer physically repels

water and corrosive species, significantly slowing down both anodic (metal dissolution) and

cathodic (hydrogen evolution) reactions.[8]

Diagram: Corrosion Inhibition Mechanism

Caption: Diagram of 1-Nonylimidazole's protective mechanism on a metal surface.

Experimental Protocol: Weight Loss Measurement
This protocol provides a self-validating system to quantify the inhibition efficiency (IE%) of 1-
Nonylimidazole.

Preparation of Specimens:

Cut carbon steel coupons to a standard size (e.g., 2cm x 2cm x 0.1cm).

Mechanically polish the coupons with progressively finer grades of silicon carbide paper,

rinse with deionized water and acetone, and dry.

Accurately weigh each coupon to four decimal places (W_initial).

Inhibitor Solution Preparation:

Prepare a stock solution of 1-Nonylimidazole in a suitable solvent (e.g., ethanol).

Prepare a series of corrosive solutions (e.g., 1 M HCl) containing varying concentrations of

1-Nonylimidazole (e.g., 50, 100, 200, 400 ppm). Include a blank solution with no inhibitor.

Immersion Test:

Completely immerse one prepared coupon into each test solution at a constant

temperature (e.g., 25°C) for a set duration (e.g., 6 hours).

Analysis:

After immersion, carefully remove the coupons.
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Rinse with a cleaning solution (e.g., Clarke's solution) to remove corrosion products,

followed by water and acetone.

Dry and re-weigh each coupon (W_final).

Calculation:

Calculate the weight loss (ΔW = W_initial - W_final).

Calculate the corrosion rate (CR) and the Inhibition Efficiency (IE%) using the formulas:

IE% = [(ΔW_blank - ΔW_inhibitor) / ΔW_blank] * 100

Performance Data
The following table summarizes representative data for imidazole-based inhibitors.

Inhibitor
Concentration
(ppm)

Weight Loss (mg)
Corrosion Rate
(mg·cm⁻²·h⁻¹)

Inhibition
Efficiency (IE%)

0 (Blank) 150.2 1.56 0%

50 45.1 0.47 70.0%

100 28.5 0.30 81.0%

200 18.0 0.19 88.0%

400 13.5 0.14 91.0%

(Note: Data is

illustrative, based on

typical performance of

long-chain

alkylimidazoles in 1M

HCl)[7][8][11]

Application Focus: Polymer and Resin Systems
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1-Nonylimidazole serves dual roles in polymer science: as a functional monomer and as a

highly efficient curing agent for epoxy resins.[1]

Functional Monomer for Advanced Polymers
The presence of both a polymerizable site (the imidazole ring can be part of various

polymerization schemes) and a functional handle (the nonyl group) makes 1-Nonylimidazole
an attractive monomer.[1]

Molecularly Imprinted Polymers (MIPs): It can be used as a functional monomer in creating

MIPs, which are polymers designed to selectively bind to a specific target molecule. The

imidazole group can form specific interactions (e.g., hydrogen bonding) with the target during

polymerization, creating a "memory" of its shape.[1]

Polymers for Heavy Metal Removal: Polymers derived from 1-Nonylimidazole can efficiently

bind to heavy metal ions, making them useful for environmental remediation.[1] The nitrogen

atoms on the imidazole ring act as chelation sites for the metal ions.[12]

Curing Agent for Epoxy Resins
Imidazoles are highly effective catalytic curing agents for epoxy resins. Unlike stoichiometric

hardeners like amines, they are used in small quantities (e.g., < 8 phr) and work by initiating

anionic homopolymerization of the epoxy resin.[13][14]

Curing Mechanism:

Adduct Formation: The nucleophilic nitrogen of the imidazole ring attacks an epoxy group,

opening the ring and forming a 1:1 adduct.

Anionic Polymerization: The resulting alkoxide ion is a potent initiator for a chain-reaction

polymerization, where it proceeds to open subsequent epoxy rings, creating a highly cross-

linked polymer network.[15][16]

The nonyl group in 1-Nonylimidazole plays a crucial role in controlling latency. Its steric bulk

and influence on resin solubility can be tuned to create one-component epoxy systems that are

stable at room temperature but cure rapidly at elevated temperatures.[14] Resins cured with
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imidazoles exhibit high thermal stability (high glass transition temperature, Tg), excellent

chemical resistance, and strong mechanical properties.[13][16]

Diagram: Epoxy Curing Workflow

Figure 3: Workflow for Epoxy Curing with 1-Nonylimidazole
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(e.g., 120°C for 30 min)

5. Cooling:
Gradual cool to room temp

6. Demolding:
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Caption: Step-by-step process for preparing an epoxy part using 1-Nonylimidazole.

Application Focus: Ionic Liquids and Tribology
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1-Nonylimidazole is an ideal precursor for synthesizing imidazolium-based ionic liquids (ILs).

ILs are salts with melting points below 100°C, known for their negligible vapor pressure, high

thermal stability, and tunable properties.[17][18]

Synthesis of Imidazolium-Based Ionic Liquids
By reacting 1-Nonylimidazole with an alkyl halide (e.g., methyl iodide), the second nitrogen on

the imidazole ring is quaternized, forming a 1-nonyl-3-methylimidazolium cation. This cation

can be paired with various anions (e.g., BF₄⁻, PF₆⁻, (CF₃SO₂)₂N⁻) to create a diverse range of

ILs.[19]

Tribological Applications: Advanced Lubricants
Imidazolium ILs with long alkyl chains, such as those derived from 1-Nonylimidazole, have

shown exceptional promise as high-performance lubricants and lubricant additives.[20][21]

Lubrication Mechanism:

Boundary Film Formation: The polar imidazolium head of the IL has a strong affinity for metal

surfaces, forming an ordered, physically adsorbed layer.

Prevention of Asperity Contact: The long nonyl chains form a robust, thick boundary film that

effectively separates the moving metal surfaces, preventing direct contact between surface

asperities. This significantly reduces friction and wear.[21][22]

Tribochemical Film: Under high pressure and temperature at the contact point, some ILs can

undergo tribochemical reactions with the metal surface to form a durable, protective film

(e.g., metal fluorides if fluoride-containing anions are used), further enhancing anti-wear

properties.[21]

Studies have shown that increasing the alkyl chain length on the imidazolium cation generally

leads to a lower coefficient of friction, making 1-Nonylimidazole-derived ILs particularly

effective.[21]

Conclusion and Future Outlook
1-Nonylimidazole is far more than a simple heterocyclic compound; it is a molecular building

block of significant industrial relevance. Its unique amphiphilic structure, combining a reactive,
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polar head with a substantial nonpolar tail, enables its high performance across a spectrum of

materials science applications. From forming robust, self-healing protective layers in corrosion

prevention to controlling the latency and enhancing the final properties of epoxy resins, and

serving as a precursor to high-performance lubricating ionic liquids, its versatility is clear.

Future research will likely focus on copolymerizing 1-Nonylimidazole with other functional

monomers to create multi-property smart materials and on developing new ionic liquids with

tailored anions to further enhance their performance in extreme tribological conditions. The

principles outlined in this guide provide a solid foundation for leveraging this powerful molecule

in the development of next-generation materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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